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An In-depth Examination of the Composition and Mechanism of Action of Cardiosphere-
Derived Cells

Introduction

CAP-1002, also known as deramiocel, is an allogeneic cell therapy currently under late-stage
clinical development by Capricor Therapeutics for the treatment of Duchenne muscular
dystrophy (DMD) and other conditions. The active component of CAP-1002 is cardiosphere-
derived cells (CDCs), a unique population of stromal cells cultured from donor heart tissue.[1]
[2] This technical guide provides a comprehensive overview of the molecular composition of
CAP-1002, detailing the cellular and secreted components, and elucidating the key
mechanisms of action that underpin its therapeutic potential.

Cellular Composition of CAP-1002

CAP-1002 is a heterogeneous population of cells that are characterized by a specific set of
surface markers and functional properties. While a precise quantitative breakdown of all
molecular components is proprietary, extensive research has defined the key cellular
characteristics.
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Cellular Phenotype

The identity of CDCs within CAP-1002 is established through immunophenotyping by flow

cytometry. The cells are characterized by the expression of specific surface antigens.

Marker

Expression

Significance

CD105

Positive

A transforming growth factor-
beta (TGF-3) co-receptor,
commonly expressed on
mesenchymal stromal cells

and endothelial cells.

CD90 (Thy-1)

Variable

A glycosylphosphatidylinositol-
anchored protein involved in
cell-cell and cell-matrix

interactions.

c-kit (CD117)

Low/Negative

A receptor tyrosine kinase,
historically used as a marker

for cardiac stem cells.

CD45

Negative

A pan-leukocyte marker, its
absence confirms the non-
hematopoietic origin of the

cells.

CXCL6

Positive

Identified as a specific marker
for CDCs through single-cell
RNA sequencing.

Gene Expression Profile

Quantitative real-time polymerase chain reaction (QRT-PCR) is employed to ascertain the

expression of key genes that define the CDC phenotype and function. While a comprehensive

public database of gene expression is not available, research indicates that CDCs express

genes associated with cardiac development, immunomodulation, and angiogenesis.

Secretome: The Engine of Therapeutic Action
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A primary mechanism through which CAP-1002 exerts its therapeutic effects is via the
secretion of a complex array of bioactive molecules, collectively known as the secretome. The
secretome is largely composed of proteins and extracellular vesicles, including exosomes.

Protein Secretome

The protein component of the CAP-1002 secretome includes a variety of cytokines,
chemokines, and growth factors that contribute to its immunomodulatory and pro-regenerative

functions.
Protein Category Examples Putative Function
Vascular Endothelial Growth ) ) )
Promotion of angiogenesis and
Growth Factors Factor (VEGF), Hepatocyte

tissue repair.
Growth Factor (HGF)

Interleukin-6 (IL-6),

] ] Modulation of inflammatory
Cytokines Transforming Growth Factor-

responses.
beta (TGF-PB)
) Monocyte Chemoattractant Recruitment of immune cells to
Chemokines ) . .
Protein-1 (MCP-1/CCL2) sites of injury.

Extracellular Vesicles (Exosomes)

Exosomes are nanoscale, lipid bilayer-enclosed vesicles that are actively secreted by CDCs.
They represent a critical component of the CAP-1002 mechanism of action, acting as
intercellular messengers by delivering a cargo of proteins, lipids, and nucleic acids to recipient
cells.

2.2.1. Exosomal Cargo: A Molecular Payload for Cellular Reprogramming

The therapeutic efficacy of CAP-1002 is significantly attributed to the molecular cargo of its
secreted exosomes.
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Molecular Cargo Key Components Therapeutic Relevance
) Cytoskeletal proteins, Modulation of recipient cell
Proteins ) ] ] ]
enzymes, signaling proteins function.
Linid Cholesterol, sphingolipids, Structural integrity and
ipids
P glycerophospholipids signaling roles.

] ] Post-transcriptional regulation
] ) microRNAs (miRNAS), o
Nucleic Acids of gene expression in target
messenger RNA (MRNA) I
cells.

2.2.2. Key Bioactive microRNAs in CAP-1002 Exosomes

MicroRNA sequencing of CDC-derived exosomes has identified several key miRNAs that play

a crucial role in the immunomodulatory effects of CAP-1002.

microRNA Known Function in CAP-1002 Context

Represses NF-kB signaling in macrophages,
miR-146a leading to a reduction in pro-inflammatory

cytokine production.

) Implicated in the regulation of cellular potency
miR-22 ) ]
and therapeutic efficacy.

Mechanism of Action: Immunomodulation and
Tissue Repair

The molecular components of CAP-1002, particularly the secreted exosomes, orchestrate a
multi-faceted therapeutic effect centered on the modulation of the immune response and the
promotion of tissue repair. A key target of CAP-1002 is the macrophage, a critical regulator of

inflammation and tissue remodeling.

Signaling Pathway: Reprogramming Macrophages to a
Pro-Resolving Phenotype
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CDC-derived exosomes induce a shift in macrophage polarization from a pro-inflammatory
(M1) to a pro-resolving and pro-angiogenic (M2-like) phenotype. This is achieved through a
defined signaling cascade.

Exosome

miR-146a

. Pro-inflammatory
Activates Gene Transcription

Reduced
Inflammation
. Produces .

Increased
Angiogenesis

Click to download full resolution via product page

Caption: Signaling pathway of CAP-1002 exosome-mediated macrophage polarization.

As depicted, exosomal miR-146a inhibits the NF-kB signaling pathway in macrophages, a key
regulator of pro-inflammatory gene expression.[3] This leads to a reduction in inflammation.
Concurrently, CDC exosomes promote the expression and activity of Arginase-1.[3][4]
Arginase-1 converts arginine to ornithine, a precursor for polyamines, which are essential for
cell growth and have been shown to promote angiogenesis.[4]

Manufacturing and Quality Control

The production of CAP-1002 is a complex, multi-step process that begins with the isolation of
CDCs from donated human heart tissue. The process is governed by strict Chemistry,
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Manufacturing, and Controls (CMC) protocols to ensure the safety, purity, and potency of the
final cell therapy product.[5][6][7][8][9]

Manufacturing Workflow
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Caption: High-level overview of the CAP-1002 manufacturing process.
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Quality Control Assays

A battery of quality control tests is performed on each batch of CAP-1002 to ensure it meets
predefined specifications for identity, purity, potency, and safety.

Assay Type Method Purpose

Flow Cytometry for cell surface  Confirms the correct cellular

Identit
Y markers phenotype.

) o Ensures the absence of
) Analysis for contaminating cell ) )
Purity ) ) ] unwanted cells and infectious
types and microbial testing .
agents.

_ _ Measures the biological activity
In vitro bioassays (e.g., ) )
Potency ) o and therapeutic potential of the
immunomodulatory activity) I
cells.

Determines the number of

Viability & Cell Count Automated cell counting ]
viable cells per dose.
Ensures the product is free
Sterility & Endotoxin Microbiological and LAL testing  from bacterial and endotoxin

contamination.

Experimental Protocols
Isolation and Culture of Cardiosphere-Derived Cells

This protocol provides a general overview of the initial stages of CDC isolation and culture,
based on established methods.
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1. Mince tissue into small fragments

'

2. Enzymatic digestion (e.g., collagenase, trypsin)

'

3. Plate explants on fibronectin-coated dishes

'

4. Culture for 1-3 weeks to allow for cell outgrowth

'

5. Harvest cardiospheres

'

6. Plate cardiospheres on new dishes

'

7. Expand adherent CDCs

Y

@DC Population for Characterizalti0>

Click to download full resolution via product page

Caption: General workflow for the isolation and culture of CDCs.
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Characterization by Flow Cytometry

This protocol outlines the general steps for analyzing the surface marker profile of CDCs.

Start: Harvested CDCs

1. Resuspend cells in staining buffer

'

2. Aliquot cells into tubes

A 4

3. Add fluorochrome-conjugated antibodies
(e.g., anti-CD105, anti-CD45)

!

4. Incubate in the dark

'

5. Wash cells to remove unbound antibodies

!

6. Acquire data on a flow cytometer

!

7. Analyze data to determine
percentage of positive cells

@ell Surface MarkerpfOD
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Caption: Workflow for CDC characterization by flow cytometry.

Conclusion

CAP-1002 (deramiocel) represents a promising cell-based therapeutic with a complex and
multifaceted molecular composition. Its efficacy is derived not only from the unique properties
of the cardiosphere-derived cells themselves but also, and perhaps more importantly, from their
secreted exosomes. These exosomes act as potent mediators of intercellular communication,
delivering a cargo of bioactive molecules that can reprogram the immune response and
promote a more favorable environment for tissue repair. While much of the detailed quantitative
and manufacturing information remains proprietary, the data presented in this guide provides a
solid foundation for understanding the core molecular principles underlying the therapeutic
potential of CAP-1002. Further research into the specific roles of individual exosomal
components will undoubtedly continue to refine our understanding of this innovative cell
therapy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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